1-[(3-methylphenoxy)acetyl]-4-(4-phenylcyclohexyl)piperazine oxalate

• IUPAC Name: 2-(3-methylphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C25H32N2O2.C2H2O4/c1-20-6-5-9-24(18-20)29-19-25(28)27-16-14-26(15-17-27)23-12-10-22(11-13-23)21-7-3-2-4-8-21;3-1(4)2(5)6/h2-9,18,22-23H,10-17,19H2,1H3;(H,3,4)(H,5,6)
• InChI Key: MHOLGZZOBJYEMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C3CCC(CC3)C4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C27H34N2O6
• Molecular Weight: 482.6 g/mol

Description

1-[(3-methylphenoxy)acetyl]-4-(4-phenylcyclohexyl)piperazine oxalate is a chemical compound that is commonly referred to as MPACPO. This compound is used in scientific research for its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MPACPO involves its interaction with the sigma-1 receptor and the dopamine transporter. The compound has been shown to act as a sigma-1 receptor agonist, which leads to an increase in intracellular calcium levels and the activation of downstream signaling pathways. MPACPO also inhibits the reuptake of dopamine by the transporter, which leads to an increase in dopamine levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPACPO are complex and varied. The compound has been shown to have analgesic effects in animal models of pain, as well as anxiolytic and antidepressant effects. MPACPO has also been shown to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPACPO in lab experiments is its specificity for the sigma-1 receptor and the dopamine transporter. This allows researchers to study the effects of these targets in isolation, without the confounding effects of other neurotransmitter systems. However, one limitation of using MPACPO is its relatively low potency, which can make it difficult to achieve the desired effects at low concentrations.

Future Directions

There are several future directions for the study of MPACPO. One area of interest is the potential use of the compound as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the study of the compound's effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, the development of more potent analogs of MPACPO could lead to new insights into the function of the sigma-1 receptor and the dopamine transporter.

Synthesis Methods

The synthesis of MPACPO involves a multi-step process that includes the reaction of 4-phenylcyclohexanone with hydrazine hydrate to form 4-phenylcyclohexyl hydrazine. This intermediate is then reacted with 3-methylphenylacetic acid to form 1-[(3-methylphenoxy)acetyl]-4-(4-phenylcyclohexyl)piperazine. The final step involves the formation of the oxalate salt of the compound.

Scientific Research Applications

MPACPO is used in scientific research as a tool to study the central nervous system. The compound has been shown to have an affinity for the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, memory, and mood regulation. MPACPO has also been shown to have an effect on the dopamine transporter, which is involved in the regulation of dopamine levels in the brain.